4-Hydrazino-5,6-diphenyl-2-(trifluoromethyl)pyrimidine
Cat. No. B8575710
M. Wt: 330.31 g/mol
InChI Key: KGICKJNIWNZKHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:27][CH2:28][OH:29].[Cl:1][c:2]1[n:3][c:4]([C:20]([F:21])([F:22])[F:23])[n:5][c:6](-[c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[c:7]1-[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[NH2:25][NH2:26].[OH2:24]>>[c:2]1([NH:25][NH2:26])[n:3][c:4]([C:20]([F:21])([F:22])[F:23])[n:5][c:6](-[c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[c:7]1-[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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FC(F)(F)c1nc(Cl)c(-c2ccccc2)c(-c2ccccc2)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NNc1nc(C(F)(F)F)nc(-c2ccccc2)c1-c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
